Cas no 1092301-56-8 (2-Chloro-6,7-dihydro-1pyrindin-5-one)

• Product Name: 2-Chloro-6,7-dihydro-1pyrindin-5-one
• CAS No: 1092301-56-8
• MF: C₈H₆ClNO
• MW: 167.592340946198
• CID: 1187057
• PubChem ID: 33778165
• Update Time: 2025-05-20

2-Chloro-6,7-dihydro-1pyrindin-5-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6,7-dihydrocyclopenta[b]pyridin-5-one
• 2-Chloro-6,7-dihydro-5H-cyclopenta[b]pyridin-5-one
• AM9663
• EN300-125552
• Z1198334033
• AKOS006315415
• CS-0139095
• AB64289
• 2-CHLORO-5H,6H,7H-CYCLOPENTA[B]PYRIDIN-5-ONE
• 2-chloro-6H,7H-cyclopenta[b]pyridin-5-one
• MFCD11557189
• 1092301-56-8
• SCHEMBL21223432
• BS-13550
• 2-CHLORO-6,7-DIHYDRO-[1]PYRINDIN-5-ONE
• 2-Chloro-6,7-dihydro-1pyrindin-5-one

• Inchi： 1S/C8H6ClNO/c9-8-4-1-5-6(10-8)2-3-7(5)11/h1,4H,2-3H2
• InChI Key： JFKQJNVBCOOSGP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(CCC2=N1)=O

Computed Properties

• Exact Mass: 167.0137915g/mol
• Monoisotopic Mass: 167.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-6,7-dihydro-1pyrindin-5-one

Introduction to 2-Chloro-6,7-dihydro-1pyrindin-5-one (CAS No. 1092301-56-8)

2-Chloro-6,7-dihydro-1pyrindin-5-one, identified by the Chemical Abstracts Service Number (CAS No.) 1092301-56-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural properties and potential applications in drug discovery. The presence of a chloro substituent and a dihydropyridine core makes it a versatile scaffold for further chemical modifications, enabling the synthesis of various bioactive derivatives.

The compound belongs to the pyridine class of heterocycles, which are widely recognized for their role in numerous pharmacological agents. The specific arrangement of functional groups in 2-Chloro-6,7-dihydro-1pyrindin-5-one contributes to its unique reactivity and binding characteristics. This has led to its exploration as a precursor in the development of novel therapeutic molecules targeting diverse biological pathways.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2-Chloro-6,7-dihydro-1pyrindin-5-one interacts with biological targets. Studies suggest that its chloro group can engage in hydrogen bonding or π-stacking interactions, while the dihydropyridine ring provides a hydrophobic surface suitable for binding to proteins. These insights have been instrumental in designing more effective derivatives with improved pharmacokinetic profiles.

In the context of drug discovery, 2-Chloro-6,7-dihydro-1pyrindin-5-one has been investigated for its potential as an intermediate in synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the structure of this compound, researchers aim to develop selective kinase inhibitors that can modulate these pathways without significant off-target effects.

Moreover, the dihydropyridine moiety is known for its vasodilatory properties, which have been exploited in the development of antihypertensive drugs. The chloro substituent adds an additional layer of functionality that can be leveraged to enhance binding affinity or metabolic stability. This dual functionality makes 2-Chloro-6,7-dihydro-1pyrindin-5-one a valuable building block in medicinal chemistry.

Recent publications have highlighted the use of 2-Chloro-6,7-dihydro-1pyrindin-5-one in the synthesis of small-molecule inhibitors targeting bacterial enzymes. The increasing prevalence of antibiotic-resistant strains has underscored the need for novel therapeutic strategies. By designing molecules that disrupt essential bacterial processes, researchers hope to overcome resistance mechanisms and develop new antibiotics.

The compound's versatility also extends to its role as a ligand in coordination chemistry. Transition metal complexes derived from 2-Chloro-6,7-dihydro-1pyrindin-5-one have shown promise in catalytic applications and as probes for studying metalloprotein function. These studies contribute to a broader understanding of metal ions' role in biological systems and their potential as therapeutic agents.

From a synthetic chemistry perspective, 2-Chloro-6,7-dihydro-1pyrindin-5-one serves as a key intermediate in multi-step organic transformations. Its reactivity allows for the introduction of various functional groups, making it adaptable for constructing complex molecular architectures. This adaptability is particularly valuable in natural product synthesis, where intricate structures require careful planning and execution.

The compound's stability under various reaction conditions has also been a focus of research. By ensuring that intermediates like 2-Chloro-6,7-dihydro-1pyrindin-5-one remain stable throughout synthetic processes, chemists can achieve higher yields and purities. This stability is crucial for large-scale production and ensures consistency in pharmaceutical manufacturing.

In conclusion,2-Chloro-6,7-dihydro-1pyrindin-5-one (CAS No. 1092301-56-8) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic methodologies,2-Chloro-6,7-dihydro-pyrindinone derivatives are poised to play an increasingly important role in advancing therapeutic innovation.